Cas no 2137-20-4 (Hecogenon)

• Product Name: Hecogenon
• CAS No: 2137-20-4
• MF: C₂₇H₄₀O₄
• MW: 428.604108810425
• CID: 2001744
• PubChem ID: 12310377
• Update Time: 2025-04-21

Hecogenon Chemical and Physical Properties

Names and Identifiers

• Hecogenon
• hecogenone
• (25R)-5a-Spirostane-3,12-dione
• 2137-20-4
• DTXSID701318479

• Inchi： 1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h15-17,19-22,24H,5-14H2,1-4H3/t15-,16+,17+,19-,20+,21+,22+,24+,25+,26-,27-/m1/s1
• InChI Key： GQJDMLOYAFRRDZ-ZSZANOKASA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4CC(CC[C@]4(C)[C@H]3CC([C@@]12C)=O)=O

Computed Properties

• Exact Mass: 428.29265975g/mol
• Monoisotopic Mass: 428.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids